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Compound of Interest

Compound Name: L-AP6

Cat. No.: B1148175 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
L-(+)-2-Amino-6-phosphonohexanoic acid (L-AP6) is a selective agonist for a quisqualate-

sensitized site in the central nervous system, particularly in hippocampal CA1 pyramidal

neurons. As a tool for studying glutamate receptor pharmacology, the accurate and consistent

preparation of L-AP6 stock solutions is critical for obtaining reliable and reproducible results in

in vitro studies. These application notes provide detailed protocols for the preparation, storage,

and handling of L-AP6 stock solutions to ensure their stability and efficacy in various

experimental paradigms.

Chemical Properties of L-AP6
A clear understanding of the physicochemical properties of L-AP6 is fundamental to its proper

handling and use in experimental settings.
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Property Value Reference

Chemical Name
L-(+)-2-Amino-6-

phosphonohexanoic acid
[1][2][3]

Synonyms L-AP6 [1][2][3]

CAS Number 78944-89-5 [1][2][3]

Molecular Formula C₆H₁₄NO₅P [1][2][3]

Molecular Weight 211.15 g/mol [1][2][3]

Appearance White to off-white solid

Solubility

Soluble in water. Solubility can

be enhanced in dilute aqueous

base (e.g., NaOH).

[4]

Stability
Phosphonates are generally

stable in aqueous solutions.

Experimental Protocols
Protocol 1: Preparation of an Aqueous L-AP6 Stock
Solution (10 mM)
This protocol is suitable for most cell culture and electrophysiology experiments where a high

concentration of an organic solvent is not desirable.

Materials:

L-AP6 powder

Sterile, high-purity water (e.g., Milli-Q® or equivalent)

Sterile 1 M Sodium Hydroxide (NaOH) solution (optional, for enhancing solubility)

Sterile conical tubes (15 mL or 50 mL)

Sterile microcentrifuge tubes (1.5 mL or 2 mL)
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Calibrated pipettes and sterile filter tips

Vortex mixer

pH meter

Procedure:

Calculate the required mass of L-AP6:

For 10 mL of a 10 mM stock solution, the required mass is:

Mass (g) = 0.01 L × 0.01 mol/L × 211.15 g/mol = 0.0211 g (or 21.1 mg)

Dissolution:

Weigh out the calculated amount of L-AP6 powder and transfer it to a sterile conical tube.

Add approximately 8 mL of sterile, high-purity water.

Vortex the solution for 1-2 minutes to aid dissolution.

If the L-AP6 does not fully dissolve, add 1 M NaOH dropwise while monitoring the pH and

vortexing until the solid is completely dissolved. Avoid making the solution overly alkaline.

The final pH should be adjusted to the desired physiological range (typically 7.2-7.4) for

experimental use.

Volume Adjustment and Sterilization:

Once the L-AP6 is fully dissolved, add sterile, high-purity water to reach a final volume of

10 mL.

Sterilize the stock solution by filtering it through a 0.22 µm syringe filter into a new sterile

conical tube.

Aliquoting and Storage:
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Aliquot the sterile stock solution into smaller, single-use volumes in sterile microcentrifuge

tubes. This minimizes freeze-thaw cycles and the risk of contamination.

Store the aliquots at -20°C for long-term storage. For short-term use (up to one week), the

solution can be stored at 4°C.

Protocol 2: Preparation of High-Concentration L-AP6
Stock Solution (e.g., 100 mM)
For experiments requiring higher concentrations of L-AP6, the use of a dilute base is often

necessary to achieve complete solubilization.

Materials:

L-AP6 powder

Sterile, high-purity water

Sterile 1 M Sodium Hydroxide (NaOH) solution

Sterile conical tubes

Sterile microcentrifuge tubes

Calibrated pipettes and sterile filter tips

Vortex mixer

pH meter

Procedure:

Calculate the required mass of L-AP6:

For 10 mL of a 100 mM stock solution, the required mass is:

Mass (g) = 0.01 L × 0.1 mol/L × 211.15 g/mol = 0.211 g (or 211 mg)
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Dissolution in Base:

Weigh out the L-AP6 powder and transfer it to a sterile conical tube.

Add a small volume of sterile 1 M NaOH (e.g., 1-2 mL) and vortex thoroughly. The L-AP6
should readily dissolve in the alkaline solution.

Neutralization and Volume Adjustment:

Gradually add sterile, high-purity water while monitoring the pH.

Carefully adjust the pH to the desired physiological range (7.2-7.4) using sterile 1 M HCl if

necessary, though typically the addition of water will bring the pH down.

Bring the final volume to 10 mL with sterile, high-purity water.

Sterilization and Storage:

Filter the solution through a 0.22 µm syringe filter into a sterile tube.

Aliquot into single-use volumes and store at -20°C.

Data Presentation
Parameter Aqueous Stock (10 mM)

High-Concentration Stock
(100 mM)

Solvent High-purity water
High-purity water with 1 M

NaOH

Typical Concentration 10 mM 100 mM

pH Adjustment Optional, to 7.2-7.4 Required, to 7.2-7.4

Storage Temperature
-20°C (long-term), 4°C (short-

term)
-20°C

Sterilization 0.22 µm filtration 0.22 µm filtration

Mandatory Visualizations
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L-AP6 Stock Solution Preparation Workflow
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Caption: Workflow for L-AP6 stock solution preparation.
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Proposed Signaling Pathway of L-AP6 at the
Quisqualate-Sensitized Site
L-AP6 acts on a quisqualate-sensitized site, which is understood to be a component of the

broader glutamate receptor system. The binding of L-AP6 to this site is thought to potentiate

the activity of ionotropic (AMPA, NMDA) and metabotropic glutamate receptors, leading to

downstream signaling cascades.
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Caption: L-AP6 signaling at the quisqualate-sensitized site.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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